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Compound of Interest

2-Amino-5-(4-
Compound Name:
nitrophenylsulfonyl)thiazole

cat. No.: B1265366

In-Depth Technical Guide: 2-Amino-5-(4-
hitrophenylsulfonyl)thiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Amino-5-(4-nitrophenylsulfonyl)thiazole, a heterocyclic compound of interest
in medicinal chemistry and drug development. This document details its known characteristics,
experimental protocols for its synthesis and analysis, and discusses its potential biological
significance based on related structures.

Core Physical and Chemical Properties

2-Amino-5-(4-nitrophenylsulfonyl)thiazole is a solid organic compound. A summary of its key
physical and chemical properties is presented below.
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Property Value Source
Molecular Formula CoH7N304S2 [1]
Molecular Weight 285.3 g/mol [1]
Melting Point 222 °C [1]
Predicted pKa 1.04 +0.10 [1]

Off-white solid (based on a
Appearance o [2]
similar compound)

Spectral Data Analysis

Detailed spectral data is crucial for the unambiguous identification and characterization of 2-
Amino-5-(4-nitrophenylsulfonyl)thiazole. While raw spectral data is not publicly available, it
is indexed and can be found in specialized databases.

Spectral Data Type Availability Source
1H NMR Available [3]
13C NMR Available [1]
Mass Spectrometry (MS) Available [4]
Infrared (IR) Spectroscopy Available [3]

Experimental Protocols
Synthesis of 2-Amino-5-(4-nitrophenylsulfonyl)thiazole

A specific, detailed experimental protocol for the synthesis of 2-Amino-5-(4-
nitrophenylsulfonyl)thiazole is not readily available in the public domain. However, a general
method for the synthesis of analogous 2-aminothiazole sulfonamide derivatives has been
reported and can be adapted. The synthesis of the related compound, 4-nitro-N-(thiazol-2-
yl)benzenesulfonamide, involves the reaction of 2-aminothiazole with 4-nitrobenzenesulfonyl
chloride.
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General Synthetic Procedure (Adapted):

A solution of 2-aminothiazole in a suitable solvent (e.g., pyridine or dichloromethane) is cooled
in an ice bath. To this solution, an equimolar amount of 4-nitrobenzenesulfonyl chloride is
added portion-wise while maintaining the low temperature. The reaction mixture is then stirred
at room temperature until completion, which can be monitored by Thin Layer Chromatography
(TLC). Upon completion, the reaction mixture is worked up by adding water and extracting the
product with an organic solvent. The organic layer is then dried over anhydrous sodium sulfate
and the solvent is removed under reduced pressure to yield the crude product.

Purification

The crude 2-Amino-5-(4-nitrophenylsulfonyl)thiazole can be purified by recrystallization from
a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[2]

Analytical Methods

The identity and purity of the synthesized compound can be confirmed using a combination of
the following analytical techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are used to
elucidate the molecular structure.

o Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern of the molecule.

« Infrared (IR) Spectroscopy: Helps in identifying the functional groups present in the
molecule.

o Elemental Analysis: Determines the elemental composition of the compound.

Biological Activity and Potential Applications

While specific biological studies on 2-Amino-5-(4-nitrophenylsulfonyl)thiazole are limited in
publicly accessible literature, the broader class of 2-aminothiazole derivatives is well-known for
a wide range of pharmacological activities. These include antimicrobial, anticancer, and anti-
inflammatory properties.[5]
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Furthermore, sulfonamide-containing compounds are a cornerstone of modern medicine,
exhibiting antibacterial, diuretic, and hypoglycemic activities. The combination of the 2-
aminothiazole scaffold with a sulfonamide moiety, as seen in the target molecule, suggests
potential for synergistic or novel biological effects. For instance, various 2-aminothiazole
sulfonamide derivatives have been investigated as potential antioxidants.[2]

Given the presence of the nitro group, a common feature in compounds with antimicrobial
activity, 2-Amino-5-(4-nitrophenylsulfonyl)thiazole could be a candidate for screening in
antimicrobial assays.

Visualizations
Logical Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and subsequent analysis
of 2-Amino-5-(4-nitrophenylsulfonyl)thiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1265366?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265366?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. 2-AMINO-5-(4-NITROPHENYLSULFONYL)THIAZOLE(39565-05-4) 13C NMR spectrum
[chemicalbook.com]

o 2. excli.de [excli.de]

e 3. 2-AMINO-5-(4-NITROPHENYLSULFONYL)THIAZOLE(39565-05-4) 1H NMR spectrum
[chemicalbook.com]

e 4. 2-AMINO-5-(4-NITROPHENYLSULFONYL)THIAZOLE(39565-05-4) MS
[m.chemicalbook.com]

e 5. mdpi.com [mdpi.com]

 To cite this document: BenchChem. ["physical and chemical properties of 2-Amino-5-(4-
nitrophenylsulfonyl)thiazole"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265366#physical-and-chemical-properties-of-2-
amino-5-4-nitrophenylsulfonyl-thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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